Cas no 2092801-29-9 (4-(Fluoromethyl)-2-azaspiro[4.4]nonane)

4-(Fluoromethyl)-2-azaspiro[4.4]nonane is a fluorinated spirocyclic amine compound with a unique structural framework, combining a fluoromethyl group with a rigid azaspiro[4.4]nonane core. This structure imparts distinct electronic and steric properties, making it valuable in medicinal chemistry and drug discovery as a versatile building block. The fluoromethyl group enhances metabolic stability and bioavailability, while the spirocyclic scaffold contributes to conformational rigidity, potentially improving target selectivity. Its synthetic utility extends to the development of bioactive molecules, particularly in CNS-targeted therapeutics. The compound's well-defined stereochemistry and functional group compatibility further support its use in structure-activity relationship studies and lead optimization.

4-(Fluoromethyl)-2-azaspiro[4.4]nonane structure

2092801-29-9 structure

Product Name:4-(Fluoromethyl)-2-azaspiro[4.4]nonane

CAS No:2092801-29-9

MF:C₉H₁₆FN

MW:157.228446006775

CID:5723736

PubChem ID:121199384

Update Time:2025-06-07

4-(Fluoromethyl)-2-azaspiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

- 2092801-29-9
- starbld0010026
- 4-(fluoromethyl)-2-azaspiro[4.4]nonane
- F1907-1098
- AKOS026706702
- EN300-7468933
- 4-(Fluoromethyl)-2-azaspiro[4.4]nonane
- Inchi： 1S/C9H16FN/c10-5-8-6-11-7-9(8)3-1-2-4-9/h8,11H,1-7H2
- InChI Key： ZBMQGJHVUIOGPE-UHFFFAOYSA-N
- SMILES： FCC1CNCC21CCCC2

Computed Properties

Exact Mass: 157.126677677g/mol
Monoisotopic Mass: 157.126677677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 12Å²

4-(Fluoromethyl)-2-azaspiro[4.4]nonane Pricemore >>

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TRC	F245606-100mg	4-(Fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9		100mg	$ 135.00	2022-06-05
TRC	F245606-500mg	4-(Fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9		500mg	$ 500.00	2022-06-05
TRC	F245606-1g	4-(Fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9		1g	$ 775.00	2022-06-05
Enamine	EN300-7468933-0.05g	4-(fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9	95.0%	0.05g	$459.0	2025-03-10
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Enamine	EN300-7468933-0.25g	4-(fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9	95.0%	0.25g	$855.0	2025-03-10
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Enamine	EN300-7468933-1.0g	4-(fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9	95.0%	1.0g	$1729.0	2025-03-10
Enamine	EN300-7468933-2.5g	4-(fluoromethyl)-2-azaspiro[4.4]nonane	2092801-29-9	95.0%	2.5g	$3389.0	2025-03-10
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